Cas no 1797956-22-9 (N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide)

• Product Name: N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide
• CAS No: 1797956-22-9
• MF: C₁₆H₂₀N₆O₃S
• MW: 376.433401107788
• CID: 5408939
• PubChem ID: 76145950
• Update Time: 2025-07-30

N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide
• F6178-8206
• 1797956-22-9
• N-[[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide
• N-((1-(3-cyanopyrazin-2-yl)piperidin-4-yl)methyl)-3,5-dimethylisoxazole-4-sulfonamide
• AKOS024535579
• N-[[1-(3-Cyano-2-pyrazinyl)-4-piperidinyl]methyl]-3,5-dimethyl-4-isoxazolesulfonamide

• Inchi： 1S/C16H20N6O3S/c1-11-15(12(2)25-21-11)26(23,24)20-10-13-3-7-22(8-4-13)16-14(9-17)18-5-6-19-16/h5-6,13,20H,3-4,7-8,10H2,1-2H3
• InChI Key： JOPZMOKMTADENU-UHFFFAOYSA-N
• SMILES： O1C(C)=C(S(NCC2CCN(C3=NC=CN=C3C#N)CC2)(=O)=O)C(C)=N1

Computed Properties

• Exact Mass: 376.13175969g/mol
• Monoisotopic Mass: 376.13175969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 133Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 625.2±65.0 °C(Predicted)
• pka: 10.04±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide

N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide (CAS No. 1797956-22-9): A Comprehensive Overview

N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide (CAS No. 1797956-22-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, is a member of the sulfonamide class and features a unique structural arrangement that includes a piperidine ring and a pyrazine moiety. The combination of these functional groups imparts distinct pharmacological properties, making it a promising candidate for various therapeutic interventions.

The chemical structure of N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide is characterized by its complex architecture. The central piperidine ring is substituted with a methyl group and a 3-cyanopyrazine moiety, which are both critical for its biological activity. The sulfonamide group attached to the 1,2-oxazole ring further enhances its reactivity and solubility, contributing to its overall efficacy as a therapeutic agent.

Recent studies have highlighted the potential of N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide in various biological systems. One of the key areas of interest is its role as an inhibitor of specific enzymes involved in inflammatory pathways. In particular, this compound has shown promising results in inhibiting the activity of cyclooxygenase (COX) enzymes, which are known to play a crucial role in the production of prostaglandins and other inflammatory mediators. This inhibition can lead to reduced inflammation and pain, making it a potential candidate for the treatment of conditions such as arthritis and other inflammatory disorders.

Furthermore, research has also explored the potential of N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide as an antiviral agent. Studies have demonstrated that this compound can effectively inhibit the replication of certain viruses by interfering with viral entry and replication mechanisms. This property makes it a valuable candidate for the development of antiviral therapies, particularly in the context of emerging viral infections.

In addition to its anti-inflammatory and antiviral properties, N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide has also been investigated for its potential as an anticancer agent. Preclinical studies have shown that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. These findings suggest that it may have therapeutic potential in the treatment of various types of cancer.

The pharmacokinetic properties of N-{[1-(3-cyanopyrazin-2-yl)piperidin-4-yl]methyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide have also been extensively studied. Research has demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is well-absorbed orally and has good bioavailability, which is essential for its effectiveness as an oral therapeutic agent. Additionally, it shows minimal toxicity at therapeutic doses, making it a safe option for long-term use.

Clinical trials are currently underway to evaluate the safety and efficacy of N-{[1-(3-cyanopyrazin-2-y l)piperidin -4 -y l]m eth yl} -3 ,5 -d imeth yl -1 , 2 -o xazol e - 4 -s ulfon amide in human subjects. Preliminary results from phase I trials have been encouraging, with no significant adverse effects reported at tested doses. These findings provide a strong foundation for further clinical development and eventual approval for use in various medical conditions.

In conclusion, N-{[1-(3-cyanopyrazin - 2 -y l)pi peri din - 4 -y l]meth yl} - 3 , 5 -dimeth yl - 1 , 2 -o xazol e - 4 -s ulfon amide (CAS No. 1797956 - 2 2 -9) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of anti-inflammatory, antiviral, and anticancer therapies. As ongoing studies continue to uncover its full potential, this compound holds significant promise for improving patient outcomes in various medical conditions.